Cas no 2229332-91-4 (5-(4-benzylmorpholin-2-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(4-benzylmorpholin-2-yl)-1,2-oxazol-3-amine
• CAS No: 2229332-91-4
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 6276917
• PubChem ID: 165827777
• Update Time: 2025-06-03

5-(4-benzylmorpholin-2-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-benzylmorpholin-2-yl)-1,2-oxazol-3-amine
• EN300-1863920
• 2229332-91-4

• Inchi： 1S/C14H17N3O2/c15-14-8-12(19-16-14)13-10-17(6-7-18-13)9-11-4-2-1-3-5-11/h1-5,8,13H,6-7,9-10H2,(H2,15,16)
• InChI Key： ITJVYTAKLMVJEC-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1C1=CC(N)=NO1

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.5Ų

Additional information on 5-(4-benzylmorpholin-2-yl)-1,2-oxazol-3-amine

Research Brief on 5-(4-benzylmorpholin-2-yl)-1,2-oxazol-3-amine (CAS: 2229332-91-4): Recent Advances and Applications

The compound 5-(4-benzylmorpholin-2-yl)-1,2-oxazol-3-amine (CAS: 2229332-91-4) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a morpholine and oxazole scaffold, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and therapeutic potential, positioning it as a molecule of interest for further investigation.

Recent research has focused on the synthesis and optimization of 5-(4-benzylmorpholin-2-yl)-1,2-oxazol-3-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The method involves a multi-step process starting from commercially available benzylmorpholine derivatives, followed by cyclization and functionalization to yield the target compound. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations of 5-(4-benzylmorpholin-2-yl)-1,2-oxazol-3-amine have revealed its potential as a modulator of key biological targets. In vitro studies demonstrated its affinity for G-protein-coupled receptors (GPCRs), particularly those involved in neurological disorders. Preliminary data suggest that the compound exhibits selective binding to serotonin and dopamine receptors, hinting at its applicability in treating conditions such as depression and Parkinson's disease. However, further in vivo studies are required to validate these findings and assess its safety profile.

Another area of interest is the compound's role in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-(4-benzylmorpholin-2-yl)-1,2-oxazol-3-amine exhibits inhibitory effects on certain kinase enzymes implicated in cancer cell proliferation. The compound showed moderate activity against PI3K and mTOR pathways, which are often dysregulated in various cancers. These findings underscore its potential as a scaffold for developing novel kinase inhibitors, though optimization of its pharmacokinetic properties is necessary to enhance efficacy and reduce off-target effects.

In addition to its therapeutic potential, 5-(4-benzylmorpholin-2-yl)-1,2-oxazol-3-amine has been explored as a tool compound in chemical biology. Its unique structure allows for facile derivatization, making it a versatile building block for probe development. Researchers have utilized it to study protein-ligand interactions and to identify new binding partners in high-throughput screening assays. This dual utility as both a therapeutic candidate and a research tool highlights its broad applicability in the field.

Despite these promising developments, challenges remain. The compound's metabolic stability and bioavailability need further optimization to advance it into clinical trials. Recent pharmacokinetic studies have identified rapid hepatic clearance as a potential limitation, prompting efforts to design analogs with improved properties. Collaborative efforts between academia and industry are underway to address these issues and accelerate the translation of this compound into viable therapeutics.

In conclusion, 5-(4-benzylmorpholin-2-yl)-1,2-oxazol-3-amine (CAS: 2229332-91-4) represents a compelling case study in modern drug discovery. Its multifaceted applications, from neurological disorders to oncology, coupled with its utility as a chemical probe, make it a molecule of significant interest. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative treatments in the coming years.